![molecular formula C11H10ClFN2S B1464426 1-[4-(3-Chloro-4-fluorophenyl)-1,3-thiazol-2-yl]ethan-1-amine CAS No. 1248704-84-8](/img/structure/B1464426.png)
1-[4-(3-Chloro-4-fluorophenyl)-1,3-thiazol-2-yl]ethan-1-amine
Overview
Description
“1-[4-(3-Chloro-4-fluorophenyl)-1,3-thiazol-2-yl]ethan-1-amine” is a chemical compound with a molecular weight of 173.62 . It is a liquid at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H9ClFN/c1-5(11)6-2-3-7(9)8(10)4-6/h2-5H,11H2,1H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It has a molecular weight of 173.62 .Scientific Research Applications
Synthetic Routes and Structural Properties
Synthetic Methodologies and Spectroscopic Analysis Research on the synthesis and structural properties of compounds containing the thiazol moiety, such as "1-[4-(3-Chloro-4-fluorophenyl)-1,3-thiazol-2-yl]ethan-1-amine," involves exploring various synthetic routes and spectroscopic analyses to understand their complex structures. For instance, the reaction of chloral with substituted anilines leading to different intermediates and the use of high-resolution magnetic resonance spectra provide insights into the conformation and structural characteristics of these compounds (Issac & Tierney, 1996).
Phosphorylated Derivatives of 1,3-Azoles The synthesis and transformation of 4-phosphorylated derivatives of 1,3-azoles, including thiazoles, are significant due to their chemical and biological properties. These compounds are synthesized using metallic derivatives of imidazole and phosphorus halides, among other methods, showcasing their versatility in synthetic chemistry and potential applications in developing insectoacaricidal and antihypertensive agents (Abdurakhmanova et al., 2018).
Potential Biological Activities
Chemical Reactivity and Synthesis of Heterocycles The reactivity of compounds similar to "1-[4-(3-Chloro-4-fluorophenyl)-1,3-thiazol-2-yl]ethan-1-amine" is leveraged in synthesizing various heterocyclic compounds. For example, the utilization of 4-(dicyanomethylene)-3-methyl-1-phenyl-2-pyrazoline-5-one and its derivatives in synthesizing heterocyclic compounds and dyes highlights the potential applications in medicinal chemistry and materials science (Gomaa & Ali, 2020).
properties
IUPAC Name |
1-[4-(3-chloro-4-fluorophenyl)-1,3-thiazol-2-yl]ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10ClFN2S/c1-6(14)11-15-10(5-16-11)7-2-3-9(13)8(12)4-7/h2-6H,14H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IPXBGNZEHFYRHY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=NC(=CS1)C2=CC(=C(C=C2)F)Cl)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10ClFN2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.73 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[4-(3-Chloro-4-fluorophenyl)-1,3-thiazol-2-yl]ethan-1-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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